6-(4-Chloropyridin-2-yl)-6,6-dimethoxyhexanoic acid

• Molecular Formula: C13H18ClNO4
• Molecular Weight: 287.74 g/mol
• IUPAC Name: 6-(4-chloropyridin-2-yl)-6,6-dimethoxyhexanoic acid
• InChI: InChI=1S/C13H18ClNO4/c1-18-13(19-2,7-4-3-5-12(16)17)11-9-10(14)6-8-15-11/h6,8-9H,3-5,7H2,1-2H3,(H,16,17)
• InChI Key: SCRVZSBRVUBZIE-UHFFFAOYSA-N
• Canonical SMILES: COC(CCCCC(=O)O)(C1=NC=CC(=C1)Cl)OC

Description

6-(4-Chloropyridin-2-yl)-6,6-dimethoxyhexanoic acid is a synthetic organic compound featuring a hexanoic acid backbone substituted with two methoxy groups and a 4-chloropyridin-2-yl moiety.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound’s key structural features are compared below with analogs identified in the evidence:

Compound Name	Substituents/Functional Groups	CAS Number	Key Properties/Applications
6-(4-Chloropyridin-2-yl)-6,6-dimethoxyhexanoic acid	Chloropyridinyl, dimethoxy, carboxylic acid	Not provided	Potential therapeutic agent (inferred)
Gemcabene (6,6'-Oxybis(2,2-dimethylhexanoic acid))	Dimeric hexanoic acid, oxybis linker, dimethyl groups	157692 (CID)	Cholesterol-lowering agent
6,6-Dimethoxyhexanoic acid	Dimethoxy, carboxylic acid	153706-85-5	Limited commercial availability
6-(5-Bromo-2-methoxyphenyl)pyridine-3-carboxaldehyde	Bromophenyl, methoxy, pyridine, aldehyde	1261905-26-3	Intermediate in organic synthesis

Key Observations:

• Chloropyridine vs.
• Dimethoxyhexanoic Acid vs. Gemcabene: While both share a hexanoic acid backbone, Gemcabene’s dimeric structure and oxybis linker may improve pharmacokinetic stability compared to the monomeric dimethoxyhexanoic acid chain in the target compound .
• Methoxy vs. Fluorinated Analogs: Fluorinated derivatives (e.g., 6,6-difluorohexanoic acid) are absent in the evidence but hypothetically offer higher metabolic stability and lipophilicity than methoxy-substituted analogs .

Physicochemical and Pharmacological Implications

• Solubility: The carboxylic acid group in all listed compounds enhances aqueous solubility. However, the chloropyridinyl group may reduce solubility compared to Gemcabene’s oxybis-linked dimer .
• Electronic Effects: The electron-withdrawing chlorine atom on the pyridine ring could increase acidity of the carboxylic acid group relative to methoxy- or bromo-substituted analogs, influencing ionization state and membrane permeability .